Cas no 1164530-75-9 (N-2-Nitro-2-(phenylsulfonyl)vinylaniline)

• Product Name: N-2-Nitro-2-(phenylsulfonyl)vinylaniline
• CAS No: 1164530-75-9
• MF: C₁₄H₁₂N₂O₄S
• MW: 304.321082115173
• CID: 4574463
• Update Time: 2025-06-26

N-2-Nitro-2-(phenylsulfonyl)vinylaniline Chemical and Physical Properties

Names and Identifiers

• N-[2-NITRO-2-(PHENYLSULFONYL)VINYL]-N-PHENYLAMINE
• N-[2-NITRO-2-(PHENYLSULFONYL)VINYL]ANILINE
• Benzenamine, N-[(1E)-2-nitro-2-(phenylsulfonyl)ethenyl]-
• N-2-Nitro-2-(phenylsulfonyl)vinylaniline

• Inchi： 1S/C14H12N2O4S/c17-16(18)14(11-15-12-7-3-1-4-8-12)21(19,20)13-9-5-2-6-10-13/h1-11,15H/b14-11+
• InChI Key： TWLXXTZSFWTEKB-SDNWHVSQSA-N
• SMILES： C1(N/C=C(\[N+]([O-])=O)/S(C2=CC=CC=C2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-2-Nitro-2-(phenylsulfonyl)vinylaniline

N-CAS No. 1164530-75-9: A Comprehensive Overview of N-2-Nitro-2-(Phenylsulfonyl)Vinylaniline

N-CAS No. 1164530-75-9, commonly referred to as N-2-Nitro-2-(Phenylsulfonyl)Vinylaniline, is a highly specialized chemical compound with significant applications in various scientific and industrial fields. This compound has garnered attention due to its unique structural properties and potential uses in advanced materials science and pharmaceutical research.

The N-CAS No. 1164530-75-9 compound is characterized by its intricate molecular structure, which includes a nitro group attached to a vinylaniline backbone, further substituted with a phenylsulfonyl moiety. This combination of functional groups imparts the compound with distinct electronic and optical properties, making it a subject of interest for researchers in the field of organic chemistry.

Recent studies have highlighted the potential of N-CAS No. 1164530-75-9 in the development of advanced materials, particularly in the realm of optoelectronics. The compound's ability to absorb and emit light at specific wavelengths has been explored for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported promising results in terms of efficiency and stability when this compound is incorporated into device architectures.

In addition to its material science applications, N-CAS No. 1164530-75-9 has also been investigated for its pharmacological properties. Preclinical studies suggest that the compound may exhibit bioactivity against certain cellular targets, making it a candidate for further exploration in drug discovery programs. The phenylsulfonyl group, in particular, has been noted for its potential role in modulating the compound's bioavailability and pharmacokinetic profiles.

The synthesis of N-CAS No. 1164530-75-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications.

From an environmental standpoint, the ecological impact of N-CAS No. 1164530-75-9 has been carefully assessed to ensure compliance with regulatory standards. Studies indicate that the compound exhibits low toxicity to aquatic organisms under standard testing conditions, which aligns with current safety guidelines for chemical use.

In conclusion, N-CAS No. 1164530-75-9 stands as a testament to the ongoing advancements in chemical synthesis and materials science. Its versatile properties and potential applications across multiple disciplines underscore its importance as a key compound in contemporary research.